Cas no 1228957-10-5 (2-Chloroisonicotinaldehyde hydrate)

• Product Name: 2-Chloroisonicotinaldehyde hydrate
• CAS No: 1228957-10-5
• MF: C₆H₆ClNO₂
• MW: 159.5703
• MDL: MFCD16618978
• CID: 2093079
• Update Time: 2025-06-11

2-Chloroisonicotinaldehyde hydrate Chemical and Physical Properties

Names and Identifiers

• 2-Chloroisonicotinaldehyde hydrate(contain dehydrate aldehyde)
• 2-Chloroisonicotinaldehyde hydrate
• AK165004
• C6H4ClNO.H2O
• ST24040489
• Z8697
• 2-Chloropyridine-4-carbaldehyde--water (1/1)
• 4-Pyridinecarboxaldehyde, 2-chloro-, hydrate (1:1)

• MDL： MFCD16618978
• Inchi： 1S/C6H4ClNO.H2O/c7-6-3-5(4-9)1-2-8-6;/h1-4H;1H2
• InChI Key： IUEHOWDJTNSQFB-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C(C([H])=O)C([H])=C([H])N=1.O([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 107
• Topological Polar Surface Area: 31

Additional information on 2-Chloroisonicotinaldehyde hydrate

2-Chloroisonicotinaldehyde Hydrate: A Comprehensive Overview

2-Chloroisonicotinaldehyde hydrate (CAS No. 1228957-10-5) is a versatile compound with significant applications in the fields of organic synthesis, pharmaceutical research, and materials science. This compound, characterized by its unique chemical structure and reactivity, has garnered considerable attention from researchers and industry professionals alike. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, applications, and recent research advancements related to 2-Chloroisonicotinaldehyde hydrate.

Chemical Structure and Properties

2-Chloroisonicotinaldehyde hydrate is a crystalline solid with the molecular formula C₆H₅ClO₂. It is a derivative of isonicotinaldehyde, featuring a chlorine atom at the 2-position of the pyridine ring. The presence of the aldehyde group and the chlorine substituent imparts unique reactivity to this compound. The hydrate form of 2-Chloroisonicotinaldehyde hydrate is stable under ambient conditions and is commonly used in various chemical reactions due to its enhanced solubility in polar solvents.

The compound exhibits several important physical properties, including a melting point of approximately 140-143°C and a boiling point of around 260°C. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These properties make it suitable for use in a wide range of synthetic transformations and analytical techniques.

Synthesis Methods

The synthesis of 2-Chloroisonicotinaldehyde hydrate can be achieved through several routes, each with its own advantages and limitations. One common method involves the chlorination of isonicotinaldehyde using chlorine gas or N-chlorosuccinimide (NCS) in an appropriate solvent. This reaction typically proceeds via an electrophilic substitution mechanism, leading to the formation of the desired product with high yield and purity.

An alternative approach involves the oxidation of 2-chloroisonicotinonitrile using an oxidizing agent such as potassium permanganate (KMnO₄) or hydrogen peroxide (H₂O₂). This method offers better control over the reaction conditions and can be scaled up for industrial production. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic routes, such as using catalytic systems based on transition metals or enzymes.

Applications in Organic Synthesis

2-Chloroisonicotinaldehyde hydrate is a valuable building block in organic synthesis due to its reactivity and functional group diversity. It can participate in various reactions, including nucleophilic addition, condensation, and coupling reactions. For instance, it can be used to synthesize pyridine derivatives with diverse substituents by reacting with different nucleophiles such as amines, thiols, or alcohols.

In addition to its use as a synthetic intermediate, 2-Chloroisonicotinaldehyde hydrate has found applications in the preparation of ligands for metal complexes and catalysts for asymmetric synthesis. Its ability to form stable complexes with transition metals makes it an attractive candidate for developing new catalysts with improved activity and selectivity.

Pharmaceutical Research and Drug Development

The pharmaceutical industry has shown significant interest in compounds derived from 2-Chloroisonicotinaldehyde hydrate. Pyridine-based derivatives are known for their biological activities, including anti-inflammatory, antiviral, and anticancer properties. Recent studies have demonstrated that certain derivatives of 2-Chloroisonicotinaldehyde hydrate exhibit potent inhibitory effects on specific enzymes involved in disease pathways.

A notable example is the development of inhibitors targeting protein kinases, which play crucial roles in signal transduction pathways associated with cancer progression. Researchers have synthesized a series of compounds based on the scaffold of 2-Chloroisonicotinaldehyde hydrate, showing promising results in vitro and in animal models. These findings highlight the potential of this compound as a lead structure for drug discovery efforts.

Molecular Biology and Biochemical Studies

Beyond its synthetic utility, 2-Chloroisonicotinaldehyde hydrate has also been employed in molecular biology and biochemical studies. Its ability to form covalent bonds with biomolecules makes it useful for labeling proteins or nucleic acids for imaging or affinity purification purposes. For instance, it can be conjugated to fluorescent dyes or biotin to create probes for studying protein-protein interactions or nucleic acid hybridization.

In addition, recent research has explored the use of pyridine-based compounds as inhibitors of specific enzymes involved in metabolic pathways. For example, derivatives of 2-Chloroisonicotinaldehyde hydrate have been shown to inhibit enzymes involved in fatty acid metabolism, which has implications for treating metabolic disorders such as obesity and diabetes.

Safety Considerations and Handling Guidelines strong> p > p >While 2-Chloroisonicotinaldehyde hydrate strong >is generally considered safe when handled properly , it is important to follow standard laboratory safety protocols . The compound should be stored in a cool , dry place away from incompatible materials . Personal protective equipment such as gloves , goggles , and lab coats should be worn during handling . In case of accidental exposure , appropriate first aid measures should be taken , including rinsing affected areas with water and seeking medical attention if necessary . p > p >< strong >Conclusion strong > p > p >< strong > 2-Chloroisonicotinaldehyde hydrate strong > ( CAS No .< strong > 1228957-10-5 strong >) is a multifaceted compound with diverse applications across various scientific disciplines . Its unique chemical structure , reactivity , and biological properties make it an invaluable tool for researchers engaged in organic synthesis , pharmaceutical development , materials science , and molecular biology . As ongoing research continues to uncover new possibilities , this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation . p > article > < / response >